(E)-2-acetamido-3-thiophen-2-ylprop-2-enoic acid

• IUPAC Name: (E)-2-acetamido-3-thiophen-2-ylprop-2-enoic acid
• InChI: InChI=1S/C9H9NO3S/c1-6(11)10-8(9(12)13)5-7-3-2-4-14-7/h2-5H,1H3,(H,10,11)(H,12,13)/b8-5+
• InChI Key: GIYLBBHMKLRLOF-VMPITWQZSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=CS1)C(=O)O
• Isomeric SMILES: CC(=O)N/C(=C/C1=CC=CS1)/C(=O)O
• Molecular Formula: C9H9NO3S
• Molecular Weight: 211.24 g/mol
• CAS No.: 68762-59-4

Description

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis analysis would involve a detailed study of these reactions, including the conditions under which they occur, the reagents and catalysts used, and the yields of the product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with different reagents under various conditions, and can provide valuable information about the reactivity and stability of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its reactivity with common chemical reagents. These properties can be determined through a variety of experimental techniques.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological targets, such as proteins or DNA, and how these interactions lead to the observed biological effects.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These can include studies of the compound’s effects on cells or organisms, and can provide information about any potential risks associated with handling or using the compound.

Future Directions

The future directions for research on a compound can depend on many factors, including its potential applications. For example, if the compound has medicinal properties, future research might focus on improving its potency or reducing its side effects.